![molecular formula C20H18N2O4S B2725154 Ethyl 2-(2-methoxybenzamido)-4-phenylthiazole-5-carboxylate CAS No. 326017-61-2](/img/structure/B2725154.png)
Ethyl 2-(2-methoxybenzamido)-4-phenylthiazole-5-carboxylate
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Description
Ethyl 2-(2-methoxybenzamido)-4-phenylthiazole-5-carboxylate, also known as 2-Methoxy-N-phenylbenzamide, is a compound that has been extensively studied for its potential use in various scientific research applications. This compound belongs to the class of thiazole-based compounds, which have been found to display a wide range of biological activities.
Scientific Research Applications
Applications in Synthetic Chemistry
The synthesis and application of complex organic molecules like Ethyl 2-(2-methoxybenzamido)-4-phenylthiazole-5-carboxylate are fundamental in developing methodologies for producing heterocyclic compounds. For example, the work by Ardakani et al. (1984) in the thermal and photolytic decomposition of o-azidobenzoic acid derivatives highlights the creation of indazoles, a process that can be seen as parallel to the synthetic routes involving this compound. This research emphasizes the compound's role in synthesizing heterocyclic compounds, which are crucial in medicinal chemistry and material science (Ardakani, Smalley, & Smith, 1984).
Role in Novel Compound Synthesis
Pokhodylo and Obushak (2019) demonstrate the synthesis of ethyl 1-[4-bromo-2-(methoxycarbonyl)phenyl)]-5-(ethylsulfanylmethyl)-1H-1,2,3-triazole-4-carboxylate, illustrating the compound's utility in creating novel organic molecules with potential applications in drug development and materials science. Such research showcases the versatility of this compound derivatives in synthesizing complex molecules (Pokhodylo & Obushak, 2019).
Antimicrobial and Antioxidant Applications
Raghavendra et al. (2016) synthesized compounds related to this compound, exploring their antimicrobial and antioxidant activities. This study indicates the potential for derivatives of this compound to serve as leads in the development of new antimicrobial and antioxidant agents, highlighting the compound's significance in pharmaceutical research (Raghavendra et al., 2016).
properties
IUPAC Name |
ethyl 2-[(2-methoxybenzoyl)amino]-4-phenyl-1,3-thiazole-5-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O4S/c1-3-26-19(24)17-16(13-9-5-4-6-10-13)21-20(27-17)22-18(23)14-11-7-8-12-15(14)25-2/h4-12H,3H2,1-2H3,(H,21,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBLIQKPGHMKSNZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C(S1)NC(=O)C2=CC=CC=C2OC)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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